3-(Tributyl-lambda~5~-phosphanylidene)oxolane-2,5-dione

• CAS No.: 64750-72-7
• Molecular Formula: C16H29O3P
• Molecular Weight: 300.37 g/mol
• IUPAC Name: 3-(tributyl-λ5-phosphanylidene)oxolane-2,5-dione
• InChI: InChI=1S/C16H29O3P/c1-4-7-10-20(11-8-5-2,12-9-6-3)14-13-15(17)19-16(14)18/h4-13H2,1-3H3
• InChI Key: XVLFYHOTVBCMTN-UHFFFAOYSA-N
• Canonical SMILES: CCCCP(=C1CC(=O)OC1=O)(CCCC)CCCC

Description

3-(Tributyl-lambda~5~-phosphanylidene)oxolane-2,5-dione is a useful research compound. Its molecular formula is C16H29O3P and its molecular weight is 300.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Maleic anhydride (9.81 g; 0.1 mole) in 25 ml acetone and tri-n-butylphosphine (20.23 g; 0.1 mole) in acetone were blended at 0°-5° C. under a blanket of dry nitrogen. The resulting red solution was stirred for 1 hour at room temperature and then placed under vacuum to remove the bulk of the acetone solvent. The resulting red viscous liquid gave 15 g of yellow-brown crystalline product. This solid was separated by filtration and washed with cold acetone giving a yellow crystalline product which melts at 70° C., resolidifies and melts again at 85° C. with gassing. The infrared (IR) and nuclear magnetic resonance (NMR) spectra and elemental analysis of the product were consistent with a compound represented by the structure ##STR7##